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Abstract
Methyl 2,4-dimethyl-5-nitrobenzoate is a solid chemical compound with the molecular

formula C₁₀H₁₁NO₄ and a molecular weight of 209.2 g/mol .[1][2] Identified by the CAS Number

202264-66-2, this aromatic ester serves as a versatile intermediate in organic synthesis.[1][2]

Its primary applications lie in the laboratory synthesis of more complex molecules for the

pharmaceutical, agrochemical, and dye industries. This guide provides a comprehensive

overview of its chemical structure, properties, synthesis, and potential applications, with a focus

on its relevance to research and development.

Chemical Structure and Properties
The chemical structure of Methyl 2,4-dimethyl-5-nitrobenzoate features a benzene ring

substituted with two methyl groups at positions 2 and 4, a nitro group at position 5, and a

methyl ester group at position 1.

Chemical Structure:

Caption: 2D Chemical Structure of Methyl 2,4-dimethyl-5-nitrobenzoate.

Physicochemical Properties:
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While specific experimental data for melting point, boiling point, and density of Methyl 2,4-
dimethyl-5-nitrobenzoate are not readily available in the reviewed literature, the following

table summarizes its known quantitative properties.

Property Value Source(s)

CAS Number 202264-66-2 [1][2]

Molecular Formula C₁₀H₁₁NO₄ [1][2]

Molecular Weight 209.2 g/mol [1]

Appearance Solid [2]

Purity ≥95% [2]

Synthesis
A definitive, detailed experimental protocol for the synthesis of Methyl 2,4-dimethyl-5-
nitrobenzoate is not publicly available. However, based on general organic chemistry

principles and synthetic routes for analogous compounds, a plausible two-step synthesis can

be proposed. This involves the nitration of 2,4-dimethylbenzoic acid followed by the

esterification of the resulting 2,4-dimethyl-5-nitrobenzoic acid.

Logical Workflow for the Proposed Synthesis:
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Step 1: Nitration

Step 2: Esterification
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Caption: Proposed two-step synthesis of Methyl 2,4-dimethyl-5-nitrobenzoate.

Detailed Hypothetical Protocols:

Step 1: Synthesis of 2,4-Dimethyl-5-nitrobenzoic Acid

A potential method for the synthesis of 2-methyl-4-nitrobenzoic acid involves the oxidation of 4-

nitro-o-xylene using a free radical initiator and a phase transfer catalyst with dilute nitric acid as

the oxidant.[3] A similar approach could likely be adapted for the synthesis of 2,4-dimethyl-5-

nitrobenzoic acid from the corresponding nitrated xylene isomer. Another patent describes the

synthesis of 2-methyl-4-nitrobenzoic acid starting from toluene through a multi-step process

involving nitration, reduction, and subsequent oxidation.[4]

Step 2: Esterification of 2,4-Dimethyl-5-nitrobenzoic Acid

The esterification of nitrobenzoic acids can be achieved through various methods. A common

laboratory procedure is the Fischer esterification, which involves reacting the carboxylic acid

with an alcohol (in this case, methanol) in the presence of a strong acid catalyst, such as
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sulfuric acid, and heating the mixture to reflux.[5][6] The reaction is an equilibrium process, and

removal of water as it is formed can drive the reaction towards the product.[6] Alternative

esterification methods for nitrobenzoic acids have also been described in patents, including the

use of different catalysts and reaction conditions to improve yield and purity.[5][7]

Spectroscopic Data
Specific spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for Methyl 2,4-
dimethyl-5-nitrobenzoate (CAS 202264-66-2) is not available in the public domain. The

available spectral data is for isomeric compounds. For instance, ¹H NMR and IR spectra for

methyl 2-nitrobenzoate and methyl p-nitrobenzoate are accessible.[8][9][10][11][12] Mass

spectrometry data is also available for isomers like methyl 3-nitrobenzoate and methyl 2-

methyl-4-nitrobenzoate.[13][14] Researchers working with Methyl 2,4-dimethyl-5-
nitrobenzoate would need to perform their own analytical characterization.

Applications in Research and Drug Development
Methyl 2,4-dimethyl-5-nitrobenzoate is primarily utilized as a building block in organic

synthesis.[13] Its functional groups—the nitro group and the methyl ester—provide reactive

sites for a variety of chemical transformations.

Potential Chemical Transformations and Their Relevance:
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Caption: Potential synthetic transformations of Methyl 2,4-dimethyl-5-nitrobenzoate and their

applications.

The reduction of the nitro group to an amine is a common and crucial transformation in the

synthesis of pharmaceuticals and agrochemicals.[15] This would yield Methyl 5-amino-2,4-

dimethylbenzoate, a valuable intermediate for the construction of more complex, biologically

active molecules. The ester group can be hydrolyzed back to the carboxylic acid or converted

to amides, further expanding the synthetic possibilities.

While no specific drug candidates or signaling pathway interactions involving Methyl 2,4-
dimethyl-5-nitrobenzoate have been identified in the reviewed literature, its structural motifs

are present in various biologically active compounds. For example, substituted nitroaromatic

compounds are known to have antimicrobial properties.[3] Therefore, derivatives of Methyl 2,4-
dimethyl-5-nitrobenzoate could be explored for the development of new therapeutic agents.

Safety and Handling
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A specific safety data sheet (SDS) for Methyl 2,4-dimethyl-5-nitrobenzoate (CAS 202264-66-

2) is available from suppliers.[1] As with any chemical, it should be handled in a well-ventilated

area, and appropriate personal protective equipment (PPE), including gloves and safety

glasses, should be worn. For detailed safety information, users should consult the SDS

provided by the supplier.

Conclusion
Methyl 2,4-dimethyl-5-nitrobenzoate is a valuable chemical intermediate with significant

potential in organic synthesis, particularly for the development of novel pharmaceuticals,

agrochemicals, and dyes. While detailed experimental and spectroscopic data for this specific

isomer are not widely published, its structural features suggest a range of possible chemical

transformations that are of interest to the research and drug development community. Further

investigation into the synthesis and reactivity of this compound is warranted to fully explore its

synthetic utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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